Cas no 1795283-70-3 (1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1795283-70-3
• CID: 4614491
• PubChem ID: 86775393
• Update Time: 2025-06-13

1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride

Additional information on 1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride

Recent Advances in the Study of 1,2-Dimethylpyrrolidine-3-carboxylic Acid Hydrochloride (CAS: 1795283-70-3)

The compound 1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride (CAS: 1795283-70-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride as a building block in the synthesis of novel bioactive compounds. Researchers have explored its utility in the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds designed to modulate the activity of G protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and metabolic disorders.

In addition to its synthetic applications, the compound has also been investigated for its intrinsic pharmacological properties. Preliminary in vitro and in vivo studies have suggested that 1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride may exhibit anti-inflammatory and neuroprotective effects. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where inflammation plays a key role in disease progression.

Another notable advancement is the optimization of the synthetic route for 1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride. Recent work has focused on improving yield and purity while reducing the environmental impact of the synthesis. Green chemistry approaches, such as the use of catalytic methods and renewable solvents, have been successfully applied to the production of this compound, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, the potential applications of 1,2-dimethylpyrrolidine-3-carboxylic acid hydrochloride are vast. Ongoing research is exploring its use in combination therapies, where it may enhance the efficacy of existing drugs or reduce their side effects. Furthermore, its structural versatility makes it a valuable candidate for further derivatization, opening new avenues for the discovery of next-generation therapeutics.